![molecular formula C26H25N5O2 B14963837 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one](/img/structure/B14963837.png)
2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one (hereafter referred to as the "target compound") is a quinazolinone derivative characterized by a 6-ethyl-4-methylquinazolin-2-yl amino substituent and a 4-methoxyphenyl group at position 7 of the dihydroquinazolinone scaffold. Its IUPAC name and registry number (RN: 714254-48-5) confirm its structural identity . Quinazolinones are known for diverse pharmacological activities, including kinase inhibition and antihistaminic effects, making structural analogs of interest in medicinal chemistry .
Properties
Molecular Formula |
C26H25N5O2 |
|---|---|
Molecular Weight |
439.5 g/mol |
IUPAC Name |
2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydro-6H-quinazolin-5-one |
InChI |
InChI=1S/C26H25N5O2/c1-4-16-5-10-22-20(11-16)15(2)28-26(29-22)31-25-27-14-21-23(30-25)12-18(13-24(21)32)17-6-8-19(33-3)9-7-17/h5-11,14,18H,4,12-13H2,1-3H3,(H,27,28,29,30,31) |
InChI Key |
IEWFWWOHDPPCQZ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC2=C(N=C(N=C2C=C1)NC3=NC=C4C(=N3)CC(CC4=O)C5=CC=C(C=C5)OC)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the reaction of 2-aminobenzoic acid with ethyl acetoacetate to form the quinazoline core, followed by further functionalization to introduce the ethyl, methyl, and methoxyphenyl groups .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .
Chemical Reactions Analysis
Types of Reactions
2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the quinazoline core, especially at positions activated by electron-withdrawing groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Sodium hydride in dimethylformamide (DMF).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazoline N-oxides, while reduction may produce dihydroquinazolines .
Scientific Research Applications
2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential as an enzyme inhibitor.
Medicine: Investigated for its anticancer, antimicrobial, and anti-inflammatory properties.
Industry: Utilized in the development of new materials and catalysts.
Mechanism of Action
The mechanism of action of 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. It may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation .
Comparison with Similar Compounds
Structural Modifications and Substituent Analysis
The target compound’s uniqueness lies in its 6-ethyl-4-methylquinazolin-2-yl amino and 7-(4-methoxyphenyl) groups. Key structural analogs and their differences are summarized below:
Table 1: Structural Comparison of Quinazolinone Derivatives
Key Observations :
- The 6-ethyl-4-methyl substitution on the quinazolinyl amino group (target compound) enhances steric bulk compared to simpler analogs like the 2-amino derivative or furan-based substituents .
- The 4-methoxyphenyl group at position 7 is a common feature in several analogs, suggesting its role in modulating electronic properties or binding interactions .
Physicochemical Properties
Limited data on the target compound’s melting point or solubility are available in the provided evidence. However, analogs with similar scaffolds offer insights:
Table 2: Physicochemical Data for Selected Analogs
Notes:
- The target compound’s synthesis likely involves condensation reactions similar to those in (e.g., using glacial acetic acid or anhydrides) but requires specific conditions for introducing the 6-ethyl-4-methylquinazolinyl group .
- Substitutions like thioxo (Compound 24) or morpholinoethylamino () alter polarity and solubility, impacting bioavailability .
Research Findings and Functional Insights
While direct bioactivity data for the target compound are absent in the evidence, related studies highlight trends:
- Thioxo-containing analogs (e.g., Compound 24) exhibit moderate bioactivity in preliminary screenings, though specific targets are unspecified .
Biological Activity
2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one is a complex organic compound that belongs to the quinazoline family. Its unique structural features contribute to its potential biological activities, particularly in medicinal chemistry. This article provides an in-depth exploration of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.
Structural Characteristics
The compound possesses a quinazolinone core with various substituents:
- Ethyl and methyl groups on the quinazoline ring.
- A methoxyphenyl group at position 7.
These structural elements are crucial for its interactions with biological targets.
Biological Activities
Research indicates that this compound exhibits several biological activities, including:
- Enzyme Inhibition : It has been shown to inhibit specific enzymes, which may play a role in various biochemical pathways. The inhibition can occur through binding at active sites or allosteric sites, modifying enzyme conformation and function.
- Receptor Modulation : The compound may act as a modulator of certain receptors, influencing cellular signaling pathways.
The exact mechanisms involve:
- Binding Affinity : The compound's structural features enhance its binding affinity to target enzymes and receptors.
- Biochemical Pathway Influence : By inhibiting enzyme activity or modulating receptor function, it can alter metabolic pathways relevant to disease processes.
Case Studies
Several studies have investigated the biological activity of this compound:
- Cancer Research : A study highlighted its potential as an anticancer agent by demonstrating its ability to induce apoptosis in cancer cell lines. The compound exhibited an EC50 value of 2 nM in inducing apoptosis, indicating strong efficacy in cancer treatment .
- Comparative Analysis : Research comparing similar quinazoline derivatives showed that this compound's unique substitution pattern contributes to enhanced biological activity compared to simpler analogs .
Applications
The diverse applications of 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one include:
- Medicinal Chemistry : Its potential as a lead compound for drug development targeting cancer and other diseases.
- Pharmaceutical Development : Ongoing research into its formulation and delivery methods for effective therapeutic use.
Data Table: Biological Activity Summary
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
